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Compound of Interest

Compound Name: Tetratriacontane-d70

Cat. No.: B15127751 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Tetratriacontane-d70
(CAS No. 1219805-47-6), a deuterated long-chain alkane. The information presented is

collated from safety data sheets and chemical databases to ensure a high standard of

accuracy and relevance for its intended audience in research and development.

Introduction to Tetratriacontane-d70
Tetratriacontane-d70 is the deuterated analogue of n-tetratriacontane. In this molecule, all 70

hydrogen atoms have been replaced with deuterium, a stable, non-radioactive isotope of

hydrogen.[1] Such deuterated compounds are valuable in pharmaceutical research, particularly

in metabolic studies (DMPK), as internal standards for quantitative analysis, and to explore the

kinetic isotope effect which can influence a drug's metabolic profile.[1][2] Given its specialized

use, understanding its safety and handling characteristics is paramount for laboratory

personnel.

Hazard Identification and Classification
According to available safety data sheets, n-Tetratriacontane-d70 is not classified as a

hazardous substance.[3] It is not flammable or combustible.[3] No hazard pictograms, signal

words, or hazard statements are associated with this compound.[3] Similarly, its non-

deuterated counterpart, n-tetratriacontane, is also not classified as toxic and has no reported

chronic, carcinogenic, mutagenic, or reproductive toxic effects.[4][5]
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Physical and Chemical Properties
Quantitative data for Tetratriacontane-d70 is limited. The physical properties of its non-

deuterated form, n-tetratriacontane, are well-documented and serve as a close proxy.

Deuteration typically has a minimal effect on most physical properties other than density

(deuterated compounds are denser).

Table 1: Physical and Chemical Properties of Tetratriacontane-d70 and n-Tetratriacontane

Property Tetratriacontane-d70 n-Tetratriacontane

CAS Number 1219805-47-6[6][7] 14167-59-0[7][8]

Molecular Formula C₃₄D₇₀[6] C₃₄H₇₀[7][8]

Molecular Weight 549.35 g/mol 478.92 g/mol [4][8]

Appearance White Solid[6] White flakes/solid[9][10]

Melting Point No data available 72-76 °C[1][10]

Boiling Point No data available 483 °C @ 760 mmHg[4]

Solubility No data available

Insoluble in water; Soluble in

organic solvents like hexane

and benzene.

Purity >98%[3]
>95% to >99% (analytical

standard)[1]

Isotopic Enrichment 99 atom % D[6] Not Applicable

Toxicological Information Summary
There is a lack of specific toxicological studies for Tetratriacontane-d70. The Safety Data

Sheet for the non-deuterated n-tetratriacontane states that the product is not classified as toxic.

[4] No acute, chronic, carcinogenic, or mutagenic effects have been reported for the non-

deuterated substance.[4][5] Ingestion of large amounts of the non-deuterated form may cause

nausea and vomiting.[4]

Table 2: Toxicological Data for n-Tetratriacontane
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Toxicological Endpoint Result

Acute Toxicity Not classified as an acutely toxic substance.[4]

Carcinogenicity No carcinogenic effects have been reported.[4]

Mutagenicity
No mutagenic or reproductive toxic effects have

been reported.[4]

Sensitization Not sensitizing.[4]

Corrosivity Not corrosive.[4]

Experimental Protocols: Safe Handling in a
Laboratory Setting
Given that Tetratriacontane-d70 is a non-hazardous solid, standard laboratory safe handling

procedures for chemical powders should be followed. The following is a generalized protocol.

Objective: To safely handle and weigh Tetratriacontane-d70 for experimental use.

Materials:

Tetratriacontane-d70 solid

Appropriate personal protective equipment (PPE): safety glasses, lab coat, nitrile gloves

Spatula

Weighing paper or boat

Analytical balance

Fume hood or ventilated enclosure

Procedure:

Preparation: 1.1. Ensure the work area (e.g., benchtop, inside a fume hood) is clean and

uncluttered. 1.2. Don the appropriate PPE. 1.3. The Safety Data Sheet (SDS) for
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Tetratriacontane-d70 should be readily accessible.

Handling and Weighing: 2.1. Perform all manipulations that may generate dust within a fume

hood or other ventilated enclosure to avoid inhalation.[3] 2.2. Use a clean spatula to carefully

transfer the desired amount of Tetratriacontane-d70 from its storage container to a

weighing paper or boat on an analytical balance. 2.3. Avoid creating dust by handling the

solid gently. 2.4. Once the desired amount is weighed, securely close the storage container.

Spill and Waste Management: 3.1. In case of a small spill, sweep up the solid material and

place it in a designated waste container. Avoid generating dust. 3.2. For larger spills, cover

with an inert absorbent material before collection.[4] 3.3. Dispose of waste Tetratriacontane-
d70 and any contaminated materials in accordance with local, state, and federal regulations.

Do not let the product enter drains.[3]

Post-Handling: 4.1. Clean the spatula and work area. 4.2. Remove PPE and wash hands

thoroughly with soap and water.

Exposure Controls and Personal Protection
Table 3: Exposure Controls and Personal Protection

Control Parameter Recommendation

Engineering Controls
Work in a well-ventilated area. Use a fume hood

if dust is likely to be generated.[3]

Eye/Face Protection Wear safety glasses with side-shields.

Skin Protection
Wear a lab coat and compatible chemical-

resistant gloves (e.g., nitrile).

Respiratory Protection

Not required under normal conditions of use. If

dust is generated and engineering controls are

insufficient, use a NIOSH-approved respirator

for dusts.

General Hygiene Wash hands thoroughly after handling.[3]
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Storage and Stability
Tetratriacontane-d70 is a stable compound under recommended storage conditions.[7] It

should be stored at room temperature in a tightly sealed container.[7]

Logical Workflow for Handling Tetratriacontane-d70
The following diagram illustrates a logical workflow for the safe handling of Tetratriacontane-
d70 in a research setting.
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Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
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Caption: General laboratory workflow for handling Tetratriacontane-d70.
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In conclusion, Tetratriacontane-d70 is a non-hazardous substance that requires standard

laboratory precautions for handling solid chemicals. By following the guidelines outlined in this

document, researchers can safely incorporate this valuable deuterated compound into their

experimental workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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